(Tetrahydrofuran-3-yl)methyl methanesulfonate

• Molecular Formula: C6H12O4S
• Molecular Weight: 180.22 g/mol
• IUPAC Name: oxolan-3-ylmethyl methanesulfonate
• InChI: InChI=1S/C6H12O4S/c1-11(7,8)10-5-6-2-3-9-4-6/h6H,2-5H2,1H3
• InChI Key: ZVOOAGUSNWNCIO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1CCOC1

Description

(Tetrahydrofuran-3-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C6H12O4S and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The tetrahydro-3-furanmethanol (Aldrich, 0.13 g, 1.2 mmol), triethylamine (0.56 mL, 4.1 mmol), and methanesulfonyl chloride (0.15 mL, 1.9 mmol) in 10 mL THF were processed as described in Example 1C to give the title compound that was used directly in the next reaction.

Synthesis routes and methods II

Procedure details

To a cooled (0° C.) solution of (tetrahydrofuran-3-yl)methanol (3.0 mL) and triethylamine (5.7 mL) in dichloromethane (30 mL) is added methanesulfonyl chloride (3.1 mL). The mixture is stirred for 12 hours at room temperature. After cooling to 0° C. triethylamine (1.3 mL) and methanesulfonyl chloride (0.7 mL) are added and the mixture is stirred for 12 hours at room temperature. The mixture is partitioned between dichloromethane and saturated aqueous NaHCO3 solution and stirred vigorously for 30 minutes. The organic phase is separated, washed with brine and dried (MgSO4). The solvent is evaporated to give the title compound. Yield: 5.6 g; TLC: rf=0.35 (silicagel, cyclohexane/ethyl acetate 1:1); Mass spectrum (ESI+): m/z=181 [M+H]+.

Synthesis routes and methods III

Procedure details

To a stirring solution of (3-oxolanyl)methan-1-ol (25 g, 245 mmol) and triethylamine (34.37 mL, 245 mmol) in dry dichloromethane (250 mL) at 0° C. under N2 atmosphere was added dropwise methanesulfonyl chloride (18.94 mL, 245 mmol). The reaction mixture was stirred overnight after warming to room temperature, then a saturated solution of NaHCO3 (100 mL) was added and the mixture stirred for another 30 min. The biphasic mixture was separated and the organic layer was discarded. The aqueous layer was extracted with dichloromethane (3×25 mL) and the combined dichloromethane extracts were dried (Na2SO4), filtered and concentrated by rotary evaporation to give 42.16 g of (3-oxolanyl)methyl methanesulfonate (99%) as a light brown liquid.

Synthesis routes and methods IV

Procedure details

To (3S)-tetrahydro-3-furanylmethanol, Isomer 2 (1.4 g) in dry dichloromethane (40 ml) at 0° C. and under nitrogen, was added triethylamine (3.83 ml) followed by methanesulfonyl chloride (1.39 ml). The reaction was stirred at room temperature overnight. The orange solution was diluted with dichloromethane (50 ml) and washed with saturated aqueous sodium bicarbonate (20 ml). The organic layer was separated, dried through a hydrophobic frit and concentrated in vacuo to yield the title compound as an orange oil (2.6 g).

Synthesis routes and methods V

Procedure details

To tetrahydro-3-furanylmethanol, Isomer 1 (1.3 g) in dry dichloromethane (40 ml) at 0° C. and under nitrogen, was added triethylamine (4.09 ml) followed by methanesulfonyl chloride (1.29 ml). The reaction was stirred at room temperature overnight. The orange solution was diluted with dichloromethane (80 ml) and washed with saturated aqueous sodium bicarbonate (40 ml). The organic layer was separated, dried through a hydrophobic frit and concentrated in vacuo to yield the title compound as a yellow oil (2.2 g).